Cas no 2172565-08-9 (tert-butyl 6-(hydroxymethyl)-6-(4-hydroxythian-4-yl)-2-azabicyclo2.2.2octane-2-carboxylate)

• Product Name: tert-butyl 6-(hydroxymethyl)-6-(4-hydroxythian-4-yl)-2-azabicyclo2.2.2octane-2-carboxylate
• CAS No: 2172565-08-9
• MF: C₁₈H₃₁NO₄S
• MW: 357.508044481277
• CID: 6106967
• PubChem ID: 165550008
• Update Time: 2025-07-15

tert-butyl 6-(hydroxymethyl)-6-(4-hydroxythian-4-yl)-2-azabicyclo2.2.2octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-(hydroxymethyl)-6-(4-hydroxythian-4-yl)-2-azabicyclo2.2.2octane-2-carboxylate
• EN300-1643514
• tert-butyl 6-(hydroxymethyl)-6-(4-hydroxythian-4-yl)-2-azabicyclo[2.2.2]octane-2-carboxylate
• 2172565-08-9

• Inchi： 1S/C18H31NO4S/c1-16(2,3)23-15(21)19-11-13-4-5-14(19)17(10-13,12-20)18(22)6-8-24-9-7-18/h13-14,20,22H,4-12H2,1-3H3
• InChI Key： XLOHMAVOMLJWME-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)(C1(CO)CC2CN(C(=O)OC(C)(C)C)C1CC2)O

Computed Properties

• Exact Mass: 357.19737964g/mol
• Monoisotopic Mass: 357.19737964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.3Ų

Additional information on tert-butyl 6-(hydroxymethyl)-6-(4-hydroxythian-4-yl)-2-azabicyclo2.2.2octane-2-carboxylate

Introduction to tert-butyl 6-(hydroxymethyl)-6-(4-hydroxythian-4-yl)-2-azabicyclo[2.2.2]octane-2-carboxylate (CAS No. 2172565-08-9)

Tert-butyl 6-(hydroxymethyl)-6-(4-hydroxythian-4-yl)-2-azabicyclo[2.2.2]octane-2-carboxylate (CAS No. 2172565-08-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of bicyclic amines and is characterized by the presence of a thianyl ring, a hydroxymethyl group, and a tert-butyl ester moiety. The intricate structure of this molecule makes it an interesting candidate for various biological studies, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

The chemical structure of tert-butyl 6-(hydroxymethyl)-6-(4-hydroxythian-4-yl)-2-azabicyclo[2.2.2]octane-2-carboxylate is composed of a bicyclic azabicyclo[2.2.2]octane core, which provides rigidity and conformational stability to the molecule. The thianyl ring, a five-membered sulfur-containing ring, introduces additional chemical diversity and potential for bioactivity. The hydroxymethyl group and the hydroxythianyl moiety are key functional groups that can participate in hydrogen bonding and other intermolecular interactions, making this compound highly versatile in terms of its biological activity.

Recent studies have highlighted the potential of tert-butyl 6-(hydroxymethyl)-6-(4-hydroxythian-4-yl)-2-azabicyclo[2.2.2]octane-2-carboxylate in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by inhibiting the activity of specific enzymes involved in neurodegeneration. Additionally, preliminary data from in vitro studies suggest that it may have anti-inflammatory properties, which could be beneficial in treating conditions such as Alzheimer's disease and multiple sclerosis.

In the realm of metabolic diseases, tert-butyl 6-(hydroxymethyl)-6-(4-hydroxythian-4-yl)-2-azabicyclo[2.2.2]octane-2-carboxylate has shown promise as a potential therapeutic agent for diabetes mellitus. Studies conducted on animal models have demonstrated that this compound can improve insulin sensitivity and reduce blood glucose levels, suggesting its potential as an adjunct therapy for managing type 2 diabetes. The mechanism of action appears to involve the modulation of key metabolic pathways, including glucose uptake and glycogen synthesis.

The synthesis of tert-butyl 6-(hydroxymethyl)-6-(4-hydroxythian-4-yl)-2-azabicyclo[2.2.2]octane-2-carboxylate is a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the cyclization of a suitable precursor followed by functional group manipulations to introduce the desired substituents. Advanced synthetic techniques such as transition metal-catalyzed reactions and chiral resolution methods are often employed to achieve enantiomerically pure forms of this compound, which are crucial for pharmaceutical applications.

The pharmacokinetic properties of tert-butyl 6-(hydroxymethyl)-6-(4-hydroxythian-4-yl)-2-azabicyclo[2.2.2]octane-2-carboxylate have also been investigated to assess its suitability as a drug candidate. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life, making it amenable to oral administration in clinical settings. However, further studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

In conclusion, tert-butyl 6-(hydroxymethyl)-6-(4-hydroxythian-4-yl)-2-azabicyclo[2.2.2]octane-2-carboxylate (CAS No. 2172565-08-9) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new findings emerge, this compound is likely to play an increasingly important role in the development of novel treatments for various diseases.